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Compound of Interest

Compound Name: BP Fluor 405 Cadaverine

Cat. No.: B15598660 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of BP
Fluor 405 Cadaverine. Adherence to these procedures is critical for ensuring laboratory safety

and environmental compliance. Due to the absence of a specific Safety Data Sheet (SDS) for

BP Fluor 405 Cadaverine in publicly available resources, the following procedures are based

on a conservative approach, integrating information from the SDS of a structurally related

compound, general guidelines for the disposal of fluorescent dyes and cadaverine derivatives,

and standard laboratory safety practices.

Hazard Assessment and Classification
While a definitive hazard classification for BP Fluor 405 Cadaverine is not available, related

cadaverine compounds exhibit properties that necessitate careful handling and disposal as

hazardous chemical waste. For instance, the Safety Data Sheet for a similar compound,

Difluorocarboxyfluorescein Cadaverine, indicates potential hazards such as acute oral toxicity,

skin corrosion/irritation, and serious eye damage. Therefore, it is prudent to handle BP Fluor
405 Cadaverine with the assumption that it may possess similar hazardous properties.

Key Physical and Chemical Properties:
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Property Value

Molecular Formula C₂₃H₂₁N₂O₁₁S₃[1]

Molecular Weight 597.6 g/mol [1]

Appearance (Not specified, likely a solid)

Solubility Soluble in Water, DMSO, DMF[1]

Excitation Maximum 399 nm[1]

Emission Maximum 422 nm[1]

Storage -20°C[1]

Personal Protective Equipment (PPE)
Before handling BP Fluor 405 Cadaverine for any purpose, including disposal, the following

personal protective equipment must be worn:

Eye Protection: Chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Step-by-Step Disposal Procedure
The following step-by-step protocol outlines the recommended procedure for the disposal of BP
Fluor 405 Cadaverine and materials contaminated with it.

Step 1: Waste Segregation

Do not dispose of BP Fluor 405 Cadaverine, or any solutions containing it, down the drain.

All waste contaminated with BP Fluor 405 Cadaverine must be segregated from general

laboratory waste. This includes:

Unused or expired solid BP Fluor 405 Cadaverine.
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Solutions containing BP Fluor 405 Cadaverine.

Contaminated consumables (e.g., pipette tips, microfuge tubes, gloves, absorbent paper).

Step 2: Waste Collection

Solid Waste:

Collect all solid waste contaminated with BP Fluor 405 Cadaverine in a designated, leak-

proof, and clearly labeled hazardous waste container.

The container should be labeled with "Hazardous Waste," the full chemical name ("BP
Fluor 405 Cadaverine"), and the appropriate hazard symbols if known (based on

institutional guidelines, a conservative approach would include symbols for

"Harmful/Irritant").

Liquid Waste:

Collect all liquid waste containing BP Fluor 405 Cadaverine in a designated, leak-proof,

and shatter-resistant hazardous waste container (e.g., a properly rated plastic or coated

glass bottle).

The container must be clearly labeled with "Hazardous Waste," the full chemical name

("BP Fluor 405 Cadaverine"), and the approximate concentration of the dye.

Ensure the pH of the waste solution is neutral (between 6 and 8) before adding it to the

waste container, unless your institution's guidelines specify otherwise.

Sharps Waste:

Any sharps (e.g., needles, blades) contaminated with BP Fluor 405 Cadaverine must be

disposed of in a designated, puncture-resistant sharps container that is also labeled as

hazardous chemical waste.

Step 3: Spill Management

In the event of a spill of BP Fluor 405 Cadaverine powder or solution:
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Restrict access to the spill area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,

sand, or chemical absorbent pads).

Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.

Clean the spill area with a suitable decontamination solution, and dispose of all cleaning

materials as hazardous waste.

Step 4: Final Disposal

All hazardous waste containers holding BP Fluor 405 Cadaverine must be securely sealed.

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or equivalent department.

Follow all institutional and local regulations for the storage and pickup of hazardous chemical

waste.

Experimental Workflow and Disposal Decision
Process
The following diagram illustrates the decision-making process for the proper disposal of

materials related to experiments involving BP Fluor 405 Cadaverine.
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Caption: Disposal workflow for BP Fluor 405 Cadaverine waste.

By adhering to these procedures, researchers can ensure the safe handling and

environmentally responsible disposal of BP Fluor 405 Cadaverine, thereby fostering a secure

and compliant laboratory environment. Always consult your institution's specific safety and

disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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